Cas no 49706-30-1 (Z-L-Threonine Hydrazide)

• Product Name: Z-L-Threonine Hydrazide
• CAS No: 49706-30-1
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• MDL: MFCD00153343
• CID: 328367
• PubChem ID: 7016358
• Update Time: 2025-05-22

Z-L-Threonine Hydrazide Chemical and Physical Properties

Names and Identifiers

• L-Threonine,N-[(phenylmethoxy)carbonyl]-, hydrazide
• Z-L-threonine hydrazide
• Z-Thr-NHNH2
• benzyl (2S,3R)-1-hydrazinyl-3-hydroxy-1-oxobutan-2-ylcarbamate
• Benzyloxycarbonyl-L-threonin-hydrazid
• Cbz-L-Threoninehydrazide
• N-Cbo-L-threonin-hydrazid
• Z-THREONINE-NHNH2
• 49706-30-1
• MFCD00153343
• Benzyl ((2S,3R)-1-hydrazinyl-3-hydroxy-1-oxobutan-2-yl)carbamate
• SCHEMBL19134416
• BENZYL N-[(1S,2R)-1-(HYDRAZINECARBONYL)-2-HYDROXYPROPYL]CARBAMATE
• benzyl N-[(2S,3R)-1-hydrazinyl-3-hydroxy-1-oxobutan-2-yl]carbamate
• AM82258
• G84046
• Z-L-Threonine Hydrazide

• MDL： MFCD00153343
• Inchi： 1S/C12H17N3O4/c1-8(16)10(11(17)15-13)14-12(18)19-7-9-5-3-2-4-6-9/h2-6,8,10,16H,7,13H2,1H3,(H,14,18)(H,15,17)/t8-,10+/m1/s1
• InChI Key： KBPKTOXMTUBNDU-SCZZXKLOSA-N
• SMILES： O[C@H](C)[C@@H](C(NN)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.12200
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.68000
• LogP: 1.13420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Z-L-Threonine Hydrazide

Z-L-Threonine Hydrazide: A Comprehensive Overview

Z-L-Threonine Hydrazide, also known by its CAS number 49706-30-1, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is derived from threonine, one of the essential amino acids, and its hydrazide derivative has been studied for its potential applications in drug development and biochemical research. The structure of Z-L-Threonine Hydrazide consists of a threonine backbone with a hydrazine group attached, which introduces unique chemical properties that make it valuable for various scientific investigations.

Recent studies have highlighted the role of Z-L-Threonine Hydrazide in peptide synthesis and as a building block for more complex molecules. Its stereochemistry, particularly the Z configuration, plays a crucial role in determining its reactivity and biological activity. Researchers have explored its ability to form stable bonds with other molecules, making it a promising candidate for designing new therapeutic agents. The compound's ability to participate in condensation reactions has also been leveraged in the creation of bioactive compounds with potential applications in cancer treatment and infectious disease management.

In addition to its role in drug discovery, Z-L-Threonine Hydrazide has been utilized in the study of enzyme mechanisms. Its structure allows it to act as a substrate or inhibitor for certain proteases, providing insights into enzymatic activity and specificity. This has implications for understanding disease pathways and developing targeted therapies. Furthermore, the compound's stability under various conditions has made it a reliable tool in laboratory settings, where precise control over reaction conditions is essential.

The synthesis of Z-L-Threonine Hydrazide involves a multi-step process that begins with the isolation of threonine from natural sources or through fermentation processes. The conversion to its hydrazide derivative requires careful chemical manipulation to ensure the retention of stereochemistry. Advances in synthetic chemistry have improved the yield and purity of this compound, making it more accessible for research purposes. Modern techniques such as microwave-assisted synthesis and catalytic methods have further enhanced the efficiency of its production.

From an environmental perspective, the production and handling of Z-L-Threonine Hydrazide must adhere to strict safety protocols to minimize any potential risks. While it is not classified as a hazardous chemical under normal conditions, proper storage and disposal are necessary to prevent contamination or unintended exposure. Researchers working with this compound are advised to follow standard laboratory safety practices to ensure a safe working environment.

In conclusion, Z-L-Threonine Hydrazide (CAS 49706-30-1) is a versatile compound with wide-ranging applications in biochemistry and pharmacology. Its unique chemical properties and stereochemical configuration make it an invaluable tool for scientific research and drug development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing medical science is likely to grow even further.